Cas no 1479094-30-8 (1,2-Ethanediamine, 1-cycloheptyl-)

• Product Name: 1,2-Ethanediamine, 1-cycloheptyl-
• CAS No: 1479094-30-8
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5295751
• Update Time: 2025-07-18

1,2-Ethanediamine, 1-cycloheptyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, 1-cycloheptyl-

• Inchi： 1S/C9H20N2/c10-7-9(11)8-5-3-1-2-4-6-8/h8-9H,1-7,10-11H2
• InChI Key： BEXNFLNVWMAGLJ-UHFFFAOYSA-N
• SMILES： C(C1CCCCCC1)(N)CN

Additional information on 1,2-Ethanediamine, 1-cycloheptyl-

1,2-Ethanediamine, 1-cycloheptyl (CAS No. 1479094-30-8): An Overview of Its Structure, Properties, and Applications

1,2-Ethanediamine, 1-cycloheptyl (CAS No. 1479094-30-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its distinct molecular structure, which includes a cycloheptyl group attached to one of the nitrogen atoms of the ethanediamine backbone. The combination of these functional groups imparts a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of 1,2-Ethanediamine, 1-cycloheptyl is C₉H₂₀N₂, and its molecular weight is approximately 156.26 g/mol. The compound is a colorless liquid at room temperature and has a characteristic amine odor. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol and acetone. These physical properties are crucial for its use in various chemical reactions and formulations.

In terms of chemical reactivity, 1,2-Ethanediamine, 1-cycloheptyl exhibits typical behavior of primary amines. It can participate in nucleophilic substitution reactions, forming derivatives such as amides and imines. Additionally, the presence of the cycloheptyl group introduces steric hindrance and electronic effects that can influence the reactivity and selectivity of these reactions. This makes it an attractive starting material for the synthesis of more complex molecules with specific functionalities.

Recent research has highlighted the potential applications of 1,2-Ethanediamine, 1-cycloheptyl in the development of new materials and pharmaceuticals. For instance, studies have shown that this compound can be used as a building block for the synthesis of advanced polymers with enhanced mechanical properties and thermal stability. These polymers have found applications in areas such as coatings, adhesives, and composites.

In the pharmaceutical industry, 1,2-Ethanediamine, 1-cycloheptyl has shown promise as a lead compound for drug discovery. Its ability to form stable complexes with metal ions has led to its exploration as a chelating agent in the development of metal-based drugs. Additionally, the compound's amine functionality can be modified to introduce various pharmacophores, making it a versatile scaffold for the design of new therapeutic agents.

Clinical trials have also begun to investigate the potential therapeutic effects of derivatives of 1,2-Ethanediamine, 1-cycloheptyl. Preliminary results suggest that these derivatives may have anti-inflammatory and anti-tumor properties. Further research is needed to fully understand their mechanisms of action and to optimize their therapeutic potential.

Beyond its direct applications in materials science and pharmaceuticals, 1,2-Ethanediamine, 1-cycloheptyl has also been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in industrial processes without causing harm to ecosystems. These studies have shown that under controlled conditions, the compound can be effectively degraded by microbial action.

In conclusion, 1,2-Ethanediamine, 1-cycloheptyl (CAS No. 1479094-30-8) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure and chemical properties make it an attractive candidate for use in advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.